Cas no 1245649-68-6 (6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine)

• Product Name: 6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine
• CAS No: 1245649-68-6
• MF: C₁₁H₁₀FN₃
• MW: 203.215605258942
• CID: 1035142
• PubChem ID: 71303962
• Update Time: 2025-10-29

6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine
• 4-(6-fluoropyridin-2-yl)-N-methylpyridin-2-amine
• 6-fluoro-N-methyl-2,4'-bipyridin-2'-amine
• AK130062
• KB-248764
• KB-45484
• 1245649-68-6
• 6-Fluoro-N-methyl[2,4'-bipyridin]-2'-amine
• A850388
• 6-fluoro-N-methyl-2,4/'-bipyridin-2/'-amine
• DTXSID10745157

• MDL： MFCD17677392
• Inchi： 1S/C11H10FN3/c1-13-11-7-8(5-6-14-11)9-3-2-4-10(12)15-9/h2-7H,1H3,(H,13,14)
• InChI Key： LGDFLLCASRIRSI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CN=C(C=2)NC)=N1

Computed Properties

• Exact Mass: 203.08587549g/mol
• Monoisotopic Mass: 203.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.8Ų

Additional information on 6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine

6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine (CAS No. 1245649-68-6): A Comprehensive Overview

6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine (CAS No. 1245649-68-6) is a fluorinated bipyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique 6-fluoro substitution and N-methylamine functional group, serves as a versatile building block in medicinal chemistry. Its molecular structure combines the 2,4'-bipyridine core with strategic modifications that enhance its binding affinity to biological targets, making it valuable for drug discovery applications.

The growing interest in fluorinated heterocycles like 6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine stems from their ability to improve metabolic stability and bioavailability in drug candidates. Researchers frequently search for "fluorinated bipyridine applications" or "CAS 1245649-68-6 solubility," reflecting the demand for detailed physicochemical data. This compound exhibits moderate solubility in polar organic solvents, a critical factor for formulation development.

In pharmaceutical contexts, 6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine has shown promise as a kinase inhibitor scaffold. Recent publications highlight its potential in addressing "drug-resistant cancer targets"—a trending research area. The fluoro substituent at the 6-position enhances electron-withdrawing effects, which can influence π-stacking interactions with protein binding pockets. These properties make it particularly relevant for studies involving "selective kinase modulation" or "fluorine in drug design."

From a synthetic chemistry perspective, the compound's bipyridine framework allows diverse functionalization at multiple sites. Laboratories often inquire about "1245649-68-6 synthesis protocol" or "N-methyl-[2,4'-bipyridin] derivatives," indicating its utility in structure-activity relationship (SAR) studies. The methylamine group provides a handle for further derivatization, enabling the creation of targeted molecular libraries for high-throughput screening.

The agrochemical industry has explored 6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine as a precursor for novel crop protection agents. With increasing searches for "sustainable pesticide intermediates," this compound's fluorine-enhanced bioactivity aligns with trends toward lower-application-rate formulations. Its bipyridine core contributes to systemic mobility in plants, while the fluorine atom can resist oxidative degradation—key features for modern agrochemical design.

Analytical characterization of CAS 1245649-68-6 typically involves LC-MS, NMR (notably ¹⁹F-NMR), and X-ray crystallography. The fluorine atom produces distinctive NMR chemical shifts (δ -110 to -120 ppm), aiding in purity assessment—a frequent concern for researchers querying "1245649-68-6 analytical methods." These techniques confirm the compound's stability under standard storage conditions (2-8°C, inert atmosphere).

Market availability of 6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine has expanded due to demand from contract research organizations. Suppliers report growing interest in "custom fluorinated heterocycles" and "tailored bipyridine building blocks," with this compound frequently requested in milligram-to-kilogram quantities. Current pricing reflects its status as a specialty chemical with pharmaceutical-grade purity (>98%).

Environmental and regulatory profiles of 1245649-68-6 remain favorable, with no major restrictions reported. This distinguishes it from controlled bipyridine analogues, making it preferable for international research collaborations. Evolving guidelines about "green chemistry fluorine" have spurred interest in its atom-efficient synthesis routes.

Future applications may exploit the compound's photophysical properties—the conjugated bipyridine system could enable materials science applications like OLED intermediates or sensors. Emerging searches for "bipyridine fluorophores" suggest untapped potential beyond traditional medicinal chemistry uses.

In summary, 6-Fluoro-N-methyl-[2,4'-bipyridin]-2'-amine represents a multifaceted tool for researchers exploring fluorine effects in heterocyclic systems. Its balanced lipophilicity (calculated logP ~2.1), synthetic versatility, and biological relevance position it as a valuable asset across therapeutic development, agricultural innovation, and advanced material design.